Cas no 1088496-56-3 (2-Chloro-5-methylpyridine-3-carbonyl chloride)

• Product Name: 2-Chloro-5-methylpyridine-3-carbonyl chloride
• CAS No: 1088496-56-3
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• CID: 4679568
• PubChem ID: 89211318
• Update Time: 2025-07-23

2-Chloro-5-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methylpyridine-3-carbonyl chloride
• 3-Pyridinecarbonyl chloride, 2-chloro-5-methyl-

• Inchi： 1S/C7H5Cl2NO/c1-4-2-5(7(9)11)6(8)10-3-4/h2-3H,1H3
• InChI Key： IHVUXAVOHVKFOA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=C(C=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Chloro-5-methylpyridine-3-carbonyl chloride

Introduction to 2-Chloro-5-methylpyridine-3-carbonyl chloride (CAS No. 1088496-56-3) and Its Applications in Modern Chemical Biology

2-Chloro-5-methylpyridine-3-carbonyl chloride, identified by the CAS number 1088496-56-3, is a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, featuring a chlorinated pyridine core with a carbonyl chloride functional group, plays a pivotal role in the development of novel bioactive molecules. Its unique structural properties make it an invaluable tool for chemists and biologists seeking to design and optimize small-molecule inhibitors, ligands, and probes for target-specific interactions.

The significance of 2-Chloro-5-methylpyridine-3-carbonyl chloride lies in its ability to serve as a building block for constructing more complex scaffolds. The presence of both a chloro substituent and a carbonyl chloride group provides multiple reaction handles, enabling diverse synthetic pathways. For instance, the carbonyl chloride moiety is highly reactive towards nucleophiles, facilitating the formation of amides, esters, and other heterocyclic compounds. Meanwhile, the chloro group can undergo nucleophilic aromatic substitution or serve as a leaving group in metal-catalyzed cross-coupling reactions.

In recent years, there has been growing interest in leveraging 2-Chloro-5-methylpyridine-3-carbonyl chloride for the development of therapeutic agents. One notable area of research involves its use in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine scaffold is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets. For example, studies have demonstrated that derivatives of 2-Chloro-5-methylpyridine-3-carbonyl chloride can be functionalized to produce potent inhibitors of Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors, TKIs). These inhibitors have shown promise in preclinical studies for their ability to modulate signaling pathways dysregulated in diseases such as rheumatoid arthritis and certain types of leukemia.

Another emerging application of 2-Chloro-5-methylpyridine-3-carbonyl chloride is in the field of drug discovery for bacterial infections. The increasing prevalence of antibiotic-resistant bacteria has necessitated the development of novel antibiotics with unique mechanisms of action. Researchers have explored using 2-Chloro-5-methylpyridine-3-carbonyl chloride as a precursor for synthesizing heterocyclic compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary findings suggest that certain derivatives exhibit promising antibacterial activity against Gram-positive and Gram-negative strains, highlighting the compound's potential as an antibiotic lead.

The compound's utility extends beyond pharmaceuticals into agrochemicals. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides and fungicides due to their bioactivity against pests and pathogens. Specifically, derivatives of 2-Chloro-5-methylpyridine-3-carbonyl chloride have been investigated for their ability to inhibit enzymes involved in plant growth regulation or pathogen metabolism. Such applications could contribute to developing more sustainable agricultural practices by providing effective yet environmentally friendly crop protection agents.

The synthetic versatility of 2-Chloro-5-methylpyridine-3-carbonyl chloride is further underscored by its role in medicinal chemistry libraries. High-throughput screening (HTS) platforms often rely on diverse chemical scaffolds to identify lead compounds with desired pharmacological properties. By incorporating 2-Chloro-5-methylpyridine-3-carbonyl chloride into library synthesis protocols, researchers can generate libraries enriched with pyridine derivatives, which are known to exhibit broad biological activity. This approach has led to the discovery of several hit compounds with potential therapeutic applications.

In conclusion, 2-Chloro-5-methylpyridine-3-carbonyl chloride (CAS No. 1088496-56-3) is a multifaceted compound with significant implications across multiple domains of chemical biology. Its structural features enable diverse synthetic transformations, making it a valuable intermediate for drug discovery, agrochemical development, and material science research. As our understanding of biological systems continues to evolve, compounds like 2-Chloro-5-methylpyridine-3-carbonyl chloride will remain instrumental in addressing complex challenges in medicine and agriculture.